Cas no 1956435-14-5 ((3S)-3-methylpyrrolidin-3-ol hydrochloride)

• Product Name: (3S)-3-methylpyrrolidin-3-ol hydrochloride
• CAS No: 1956435-14-5
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD26227443
• CID: 4631922
• PubChem ID: 84819407
• Update Time: 2025-08-05

(3S)-3-methylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methylpyrrolidin-3-ol hydrochloride
• (3S)-3-METHYLPYRROLIDIN-3-OL HYDROCHLORIDE
• (S)-3-Methylpyrrolidin-3-ol HCl
• (3S)-3-Methylpyrrolidin-3-ol HCl
• SB34875
• (3S)-3-Methyl-pyrrolidin-3-ol hydrochloride
• AKOS024259011
• MFCD26227443
• AS-43999
• (S)-3-Methylpyrrolidin-3-olhydrochloride
• CS-0053259
• 1956435-14-5
• (3S)-3-methylpyrrolidin-3-ol;hydrochloride
• SCHEMBL21200455
• (3S)-3-methylpyrrolidin-3-ol hydrochloride

• MDL： MFCD26227443
• Inchi： 1S/C5H11NO.ClH/c1-5(7)2-3-6-4-5;/h6-7H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key： ZDVCDFWGMDLBMU-JEDNCBNOSA-N
• SMILES： Cl.O[C@]1(C)CNCC1

Computed Properties

• Exact Mass: 137.0607417 g/mol
• Monoisotopic Mass: 137.0607417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Molecular Weight: 137.61

Experimental Properties

• Color/Form: NA
• Flash Point: 153.5±27.9 °C

(3S)-3-methylpyrrolidin-3-ol hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (3S)-3-methylpyrrolidin-3-ol hydrochloride

Introduction to (3S)-3-methylpyrrolidin-3-ol Hydrochloride (CAS No. 1956435-14-5)

(3S)-3-methylpyrrolidin-3-ol hydrochloride, also known by its CAS number 1956435-14-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tertiary alcohols and is a hydrochloric acid salt of (3S)-3-methylpyrrolidin-3-ol. Its structure consists of a pyrrolidine ring with a methyl group and a hydroxyl group both attached to the same carbon atom, which is the chiral center designated as the S configuration.

The synthesis of (3S)-3-methylpyrrolidin-3-ol hydrochloride typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, which is crucial for its application in drug development. The compound's unique stereochemistry plays a pivotal role in its biological activity, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the potential of (3S)-3-methylpyrrolidin-3-ol hydrochloride as a building block in the construction of bioactive molecules. Its ability to participate in various nucleophilic and electrophilic reactions has been exploited in the synthesis of complex natural product analogs and drug candidates. For instance, researchers have utilized this compound in the assembly of peptide-like structures and as a precursor for the synthesis of bioisosteres, which are molecules designed to mimic the biological activity of natural compounds.

In terms of pharmacological applications, (3S)-methylpyrrolidinol hydrochloride has shown promise as a lead compound for the development of agents targeting various therapeutic areas. Recent findings suggest that it may possess neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's disease. Additionally, its role as a chiral auxiliary in asymmetric catalysis has been explored, further underscoring its versatility in chemical research.

The study of CAS No. 1956435-14-5 has also led to insights into its interaction with biological systems. Preclinical studies have demonstrated that this compound exhibits moderate bioavailability and favorable pharmacokinetic profiles, which are essential attributes for drug candidates. Furthermore, its ability to modulate cellular signaling pathways has been investigated, providing a foundation for understanding its potential therapeutic applications.

From an industrial perspective, the efficient large-scale synthesis of (3S)-methylpyrrolidinol hydrochloride remains an area of active research. Innovations in catalytic processes and green chemistry practices are being explored to enhance yield and reduce environmental impact. These advancements are critical for scaling up production to meet the demands of preclinical and clinical trials.

In conclusion, (3S)-methylpyrrolidinol hydrochloride, with its unique chemical properties and promising biological activity, continues to be a focal point in chemical and pharmaceutical research. As new findings emerge from ongoing studies, this compound is poised to contribute significantly to the development of novel therapeutic agents and advanced chemical methodologies.